Cas no 1368192-91-9 (1-methyl-octahydro-1H-cyclopentabpyridin-4-amine)
1-methyl-octahydro-1H-cyclopentabpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine
- 1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine, Mixture of diastereomers
- 1H-Cyclopenta[b]pyridin-4-amine, octahydro-1-methyl-
- 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine
-
- Inchi: 1S/C9H18N2/c1-11-6-5-8(10)7-3-2-4-9(7)11/h7-9H,2-6,10H2,1H3
- InChI Key: WPUAQRJGVPWHMN-UHFFFAOYSA-N
- SMILES: C12CCCC1C(N)CCN2C
1-methyl-octahydro-1H-cyclopentabpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1664155-0.05g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 0.05g |
$315.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-0.1g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 0.1g |
$470.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-0.25g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 0.25g |
$672.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-0.5g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 0.5g |
$1058.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-1.0g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-2.5g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 2.5g |
$2660.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-5.0g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-10.0g |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1664155-50mg |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 50mg |
$315.0 | 2023-09-21 | ||
| Enamine | EN300-1664155-100mg |
1-methyl-octahydro-1H-cyclopenta[b]pyridin-4-amine |
1368192-91-9 | 100mg |
$470.0 | 2023-09-21 |
1-methyl-octahydro-1H-cyclopentabpyridin-4-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine
Comprehensive Overview of 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine (CAS No. 1368192-91-9): Properties, Applications, and Market Insights
1-methyl-octahydro-1H-cyclopentabpyridin-4-amine (CAS No. 1368192-91-9) is a specialized organic compound belonging to the class of cyclopentabpyridine derivatives. This bicyclic structure combines a cyclopentane ring fused with a pyridine moiety, featuring a methyl group at position 1 and an amine functional group at position 4. The compound's unique three-dimensional conformation and electronic properties make it valuable in pharmaceutical research and material science applications.
The molecular formula of 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine is C9H18N2, with a molecular weight of 154.25 g/mol. Its octahydro configuration indicates complete hydrogenation of the pyridine ring, resulting in a saturated system that contributes to enhanced chemical stability compared to aromatic analogs. Researchers have shown particular interest in this compound's potential as a chiral building block for drug development, owing to its rigid bicyclic framework that can influence molecular recognition processes.
In pharmaceutical applications, 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine serves as a versatile scaffold molecule for designing central nervous system (CNS) active compounds. The amine functionality at position 4 allows for various derivatization strategies, making it attractive for developing neuromodulators and receptor ligands. Recent studies have explored its potential in addressing neurological conditions that are currently trending in medical research, such as cognitive enhancement and neuroprotection.
The synthesis of CAS 1368192-91-9 typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include hydrogenation reactions to achieve the saturated ring system, followed by selective functionalization to introduce the methyl and amine groups. Process chemists have developed optimized routes to produce this compound with high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemical integrity significantly impacts biological activity.
From a material science perspective, 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine has shown promise as a precursor for advanced polymers and coordination complexes. Its rigid structure can impart desirable mechanical properties to polymeric materials, while the nitrogen atoms serve as potential ligation sites for metal ions in catalytic systems. These applications align with current industry trends toward sustainable materials and green chemistry initiatives.
The global market for cyclopentabpyridine derivatives like CAS 1368192-91-9 has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemical industries. Market analysts project particular expansion in regions with strong generic drug manufacturing capabilities and growing contract research organizations. The compound's patent status and regulatory considerations vary by jurisdiction, requiring careful evaluation for commercial applications.
Quality control of 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods verify chemical identity, purity, and stereochemical composition. Storage recommendations generally suggest keeping the compound in anhydrous conditions at controlled temperatures to maintain stability, particularly for the amine functionality which may be susceptible to oxidation or moisture-related degradation.
Recent scientific literature highlights innovative applications of CAS 1368192-91-9 in medicinal chemistry and drug discovery programs. Several research groups have incorporated this scaffold into compounds targeting G-protein coupled receptors (GPCRs) and ion channels, areas of significant therapeutic interest. The compound's structural features enable modulation of both lipophilicity and hydrogen bonding capacity, important parameters in drug design.
Environmental and safety considerations for 1-methyl-octahydro-1H-cyclopentabpyridin-4-amine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) should be used when handling the compound in powder or solution form. Disposal should comply with local regulations for organic amines, with particular attention to potential aquatic toxicity concerns.
Future research directions for CAS 1368192-91-9 may explore its potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors, which represent cutting-edge approaches in drug discovery. The compound's structural versatility and functional group compatibility position it well for these innovative applications that are currently attracting significant research investment and attention from the scientific community.
1368192-91-9 (1-methyl-octahydro-1H-cyclopentabpyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)